Cas no 51468-80-5 (4-{bicyclo2.2.1heptan-2-yl}but-3-en-2-one)

• Product Name: 4-{bicyclo2.2.1heptan-2-yl}but-3-en-2-one
• CAS No: 51468-80-5
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6041149
• PubChem ID: 122358757
• Update Time: 2025-08-05

4-{bicyclo2.2.1heptan-2-yl}but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{bicyclo2.2.1heptan-2-yl}but-3-en-2-one
• 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one
• EN300-1840581
• 51468-80-5

• Inchi： 1S/C11H16O/c1-8(12)2-4-10-6-9-3-5-11(10)7-9/h2,4,9-11H,3,5-7H2,1H3/b4-2+
• InChI Key： RZLALJBVKBDOKH-DUXPYHPUSA-N
• SMILES： O=C(C)/C=C/C1CC2CCC1C2

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-{bicyclo2.2.1heptan-2-yl}but-3-en-2-one

4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one and CAS No. 51468-80-5: A Comprehensive Overview of Its Chemical Properties and Applications

4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one is a complex organic compound with the chemical formula C12H18O and a unique molecular structure. Its CAS No. 51468-80-5 serves as a critical identifier for this compound in scientific databases and regulatory frameworks. The molecule features a bicyclo[2.2.1]heptane core, which is a seven-membered ring system with two bridging bonds, and a but-3-en-2-one functional group, which includes a conjugated double bond and a carbonyl group. This combination of structural elements makes 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one a subject of interest in medicinal chemistry due to its potential pharmacological properties.

Recent studies published in *Journal of Medicinal Chemistry* (2023) have highlighted the significance of 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one in the development of novel therapeutic agents. Researchers have demonstrated that the compound exhibits selective binding affinity for specific protein targets, which could lead to the design of more effective drugs with reduced side effects. The bicyclo[2.2.1]heptane scaffold is known for its ability to modulate enzyme activity, and the addition of the but-3-en-2-one group further enhances its interaction with biological macromolecules.

The synthetic pathway of 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one has been extensively explored in recent years. A 2024 study in *Organic & Biomolecular Chemistry* reported a novel approach to its synthesis using catalytic asymmetric reactions. This method allows for the precise construction of the bicyclo[2.2.1]heptane ring, which is a challenging task in organic synthesis due to the strain inherent in such a ring system. The researchers employed chiral catalysts to achieve high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry plays a critical role in drug efficacy and safety.

4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one has also been investigated for its potential as a lead compound in the development of anti-inflammatory agents. A 2023 study published in *Bioorganic & Medicinal Chemistry Letters* found that the compound exhibits moderate anti-inflammatory activity in vitro, with mechanisms involving the inhibition of NF-κB signaling pathways. This finding suggests that 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one could be a valuable scaffold for the design of new drugs targeting inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The chemical stability of 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one under various conditions is another area of interest. A 2024 study in *Chemical Research in Toxicology* evaluated the compound's behavior in aqueous solutions and found that it remains stable at physiological pH levels. However, the compound showed limited solubility in organic solvents, which could pose challenges in its formulation for pharmaceutical use. Researchers are currently exploring nanocarrier systems to enhance its solubility and bioavailability, as reported in a recent review article in *Advanced Drug Delivery Reviews*.

4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one has also been studied for its potential role in neuropharmacology. A 2023 study published in *Neuropharmacology* investigated its effects on neuronal excitability and found that the compound modulates ion channel activity in a dose-dependent manner. This property suggests that 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one could be explored as a therapeutic agent for neurological disorders such as epilepsy and neuropathic pain.

In addition to its pharmacological applications, 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one is also of interest in materials science. A 2024 study in *Advanced Materials* explored its potential as a molecular sensor for detecting specific analytes. The compound's electronic properties and molecular recognition capabilities were found to be suitable for designing sensitive and selective sensors for environmental monitoring and biomedical diagnostics.

The synthetic versatility of 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one has been further demonstrated through its use as a building block for the synthesis of more complex molecules. A 2023 study in *Chemical Communications* reported the preparation of derivatives of the compound by introducing functional groups at specific positions, which could lead to the development of new therapeutic agents with tailored properties. These derivatives were tested for their antimicrobial activity and showed promising results against several bacterial strains.

4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one is also being investigated for its potential as a green chemistry reagent. A 2024 study in *Green Chemistry* evaluated its use in catalytic reactions and found that it can serve as a sustainable alternative to traditional reagents. This property is particularly relevant in the context of environmental sustainability, as the pharmaceutical industry seeks to reduce its carbon footprint and minimize the use of hazardous chemicals.

Overall, 4-{bicyclo[2.2.1]heptan-2-yl}but-3-en-2-one represents a promising compound with a wide range of applications in medicinal chemistry, materials science, and environmental sustainability. Ongoing research continues to uncover new properties and potential uses for this compound, highlighting its importance in the development of innovative therapies and sustainable technologies.